Tert-butyl 4-(cyclohexylamino)piperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-(cyclohexylamino)piperidine-1-carboxylate
• InChI: InChI=1S/C16H30N2O2/c1-16(2,3)20-15(19)18-11-9-14(10-12-18)17-13-7-5-4-6-8-13/h13-14,17H,4-12H2,1-3H3
• InChI Key: PBRXMHYPIOUDLQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)NC2CCCCC2
• Molecular Formula: C16H30N2O2
• DSSTOX Substance ID: DTXSID40572211
• Molecular Weight: 282.42 g/mol
• CAS No.: 206274-13-7

Description

Tert-butyl 4-(cyclohexylamino)piperidine-1-carboxylate (TB-CAP) is an organic compound that is used in a variety of scientific research applications. It is a versatile compound that has a wide range of applications and has been used in a variety of biomedical and biological studies. TB-CAP is a cyclic amine that can be used as a building block for further synthesis. It is also used as a reagent in organic synthesis, and it has been used in a number of biochemical and physiological studies.

Scientific Research Applications

Synthesis and Intermediate Compounds

• Tert-butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate is a significant intermediate in synthesizing biologically active compounds such as crizotinib. Its synthesis involves three steps, starting from tert-butyl-4-hydroxypiperidine-1-carboxylate (Kong et al., 2016).
• Tert-butyl 4-((2-methoxy-4-(methoxycarbonyl) phenoxy) methyl) piperidine-1-carboxylate, a key intermediate in Vandetanib synthesis, is produced from piperidin-4-ylmethanol through steps including acylation, sulfonation, and substitution (Wang et al., 2015).
• In the stereoselective synthesis of piperidine derivatives, tert-butyl 4-oxopiperidine-1-carboxylate plays a role. Cyclization with triethylsilane and anhydrous BiBr3 leads to cis-isomers of N-Boc piperidine derivatives fused with oxygen heterocycles (Moskalenko & Boev, 2014).

Structural and Molecular Insights

• X-ray studies of tert-butyl (6S)-6-isobutyl-2,4-dioxopiperidine-1-carboxylate and its reduction products reveal insights into molecular packing driven by strong O-H...O=C hydrogen bonds, forming infinite chains in the crystal structure (Didierjean et al., 2004).
• The synthesis of tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate demonstrates its utility in accessing chemical space complementary to piperidine ring systems, providing a convenient entry point to novel compounds (Meyers et al., 2009).

Biological and Medicinal Implications

• Tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate is an important intermediate for small molecule anticancer drugs, demonstrating its significance in cancer therapeutics (Zhang et al., 2018).
• The use of tert-butyl 4-(1-methyl-1H-pyrazol-5-yl)piperidine-1-carboxylate in synthesis illustrates its role in forming structurally significant compounds, contributing to the diversity of small molecules in biology and medicine (Richter et al., 2009).

Mechanism of Action

While the specific mechanism of action for Tert-butyl 4-(cyclohexylamino)piperidine-1-carboxylate is not mentioned, it is noted as a highly potent and selective blocker of the α7-nicotinic acetylcholine receptor (nAChR) subtype.

Safety and Hazards

The compound is considered hazardous. It has the following hazard statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection.

Future Directions

While specific future directions for Tert-butyl 4-(cyclohexylamino)piperidine-1-carboxylate are not mentioned, related compounds have been used in the development of PROTACs (Proteolysis Targeting Chimeras) for targeted protein degradation.